Cas no 652980-19-3 (Hexanoic acid, 3-hydroxy-5-methyl-2-methylene-, ethyl ester, (3S)-)

Hexanoic acid, 3-hydroxy-5-methyl-2-methylene-, ethyl ester, (3S)- structure
652980-19-3 structure
Product Name:Hexanoic acid, 3-hydroxy-5-methyl-2-methylene-, ethyl ester, (3S)-
CAS No:652980-19-3
MF:C10H18O3
MW:186.248123645782
CID:401134
PubChem ID:12078508
Update Time:2025-04-19

Hexanoic acid, 3-hydroxy-5-methyl-2-methylene-, ethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 3-hydroxy-5-methyl-2-methylene-, ethyl ester, (3S)-
    • ethyl (3S)-3-hydroxy-5-methyl-2-methylidenehexanoate
    • DTXSID00477152
    • 652980-19-3
    • Inchi: 1S/C10H18O3/c1-5-13-10(12)8(4)9(11)6-7(2)3/h7,9,11H,4-6H2,1-3H3/t9-/m0/s1
    • InChI Key: UTSHPRHFOZZPRD-VIFPVBQESA-N
    • SMILES: O[C@H](C(=C)C(=O)OCC)CC(C)C

Computed Properties

  • Exact Mass: 186.12564
  • Monoisotopic Mass: 186.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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